Cas no 2241107-36-6 (Methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate)

• Product Name: Methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate
• CAS No: 2241107-36-6
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 6535688
• PubChem ID: 138007635
• Update Time: 2025-08-03

Methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6474530
• 2241107-36-6
• methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate
• Methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate

• Inchi： 1S/C14H20N2O2/c1-18-14(17)10-16(13-7-12(15)8-13)9-11-5-3-2-4-6-11/h2-6,12-13H,7-10,15H2,1H3
• InChI Key： ANJXROJOINKFJF-UHFFFAOYSA-N
• SMILES： O(C)C(CN(CC1C=CC=CC=1)C1CC(C1)N)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Additional information on Methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate

Methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate: A Comprehensive Overview

Methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate is a compound with the CAS number 2241107-36-6, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a methyl ester group attached to a benzyl-substituted cyclobutane ring, which introduces both steric and electronic effects that influence its reactivity and biological activity.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The (1s,3s)-configuration of the cyclobutane ring in this compound is particularly intriguing, as it may play a critical role in determining its stereochemical properties. Stereoisomerism is a key factor in drug design, as it can significantly affect the molecule's interaction with biological targets. Researchers have explored the synthesis of this compound using various methods, including enantioselective catalysis and asymmetric induction techniques, to optimize its stereochemical purity.

The benzyl group attached to the cyclobutane ring contributes to the compound's lipophilicity, which is essential for its absorption and distribution within biological systems. Lipophilic groups like benzyl are often incorporated into drug molecules to enhance their bioavailability. Furthermore, the methyl ester group at the terminus of the molecule serves as a protecting group during synthesis and can be readily modified to introduce additional functional groups, making this compound highly versatile for further chemical exploration.

One of the most promising applications of Methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate lies in its potential as a lead compound for drug discovery. Recent research has focused on its ability to inhibit certain enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against kinases, which are key targets in cancer therapy. Its unique structure allows it to bind to these targets with high specificity, making it a valuable candidate for further optimization.

In addition to its pharmacological applications, this compound has also been utilized as a building block in organic synthesis. The cyclobutane ring serves as a rigid scaffold that can be functionalized with various substituents to create more complex molecules. Chemists have employed this compound in the construction of bioactive agents with improved potency and selectivity. Its use in multicomponent reactions has further expanded its utility in medicinal chemistry.

The synthesis of Methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate involves a series of carefully designed steps to ensure high yields and stereochemical control. Key steps include the formation of the cyclobutane ring through intramolecular cyclization and the subsequent introduction of the benzyl and methyl ester groups. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis and continuous flow chemistry to improve efficiency and scalability.

From an environmental perspective, there is growing interest in understanding the degradation pathways of this compound. As with many organic compounds used in pharmaceutical applications, its persistence in environmental systems is an important consideration for sustainability. Studies have shown that under certain conditions, such as microbial degradation or photochemical reactions, this compound can undergo transformations that reduce its environmental impact.

In conclusion, Methyl 2-{benzyl[(1s,3s)-3-aminocyclobutyl]amino}acetate (CAS No: 2241107-36-6) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure provides a foundation for exploring novel chemical reactions and developing innovative therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound remains at the forefront of modern medicinal chemistry.